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Abstract
Vinyltris(methylethylketoxime)silane (VOS), a versatile organosilane, plays a crucial role as

a crosslinking agent and adhesion promoter in various material applications. This guide delves

into the core aspects of its chemical structure, bonding characteristics, and reactivity. It

provides a comprehensive overview of its synthesis, mechanism of action in silicone

formulations, and potential relevance in biomedical applications, supported by a compilation of

its physicochemical properties and a discussion of relevant experimental methodologies.

Chemical Structure and Bonding
Vinyltris(methylethylketoxime)silane, with the chemical formula C₁₄H₂₇N₃O₃Si and CAS

number 2224-33-1, is a fascinating molecule characterized by a central silicon atom bonded to

a vinyl group and three methylethylketoxime groups.[1][2]
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Molecular Structure:

The core of the molecule is a tetrahedral silicon atom. This central atom forms four covalent

bonds:

One silicon-carbon (Si-C) bond with a vinyl group (-CH=CH₂).

Three silicon-oxygen (Si-O) bonds, each connecting to the nitrogen atom of a

methylethylketoxime group via an oxygen bridge (-O-N=C(CH₃)(C₂H₅)).

The methylethylketoxime groups, derived from methyl ethyl ketoxime (MEKO), are instrumental

in the crosslinking process. The vinyl group provides a site for further polymerization or

functionalization, making VOS a valuable component in creating complex polymer networks.

Bonding Characteristics:

The key to VOS's functionality lies in the nature of its chemical bonds. The Si-O bonds are

susceptible to hydrolysis, a reaction with water that is the initial and critical step in the curing

process of silicone sealants and adhesives.[3] This reactivity is attributed to the polarity of the

Si-O bond and the availability of d-orbitals on the silicon atom, which can accommodate the

incoming water molecule.

The vinyl group, with its carbon-carbon double bond, can participate in addition reactions.

While the primary application of VOS in silicone sealants relies on the hydrolysis of the oxime

groups, the vinyl functionality allows for its potential use in dual-cure systems or for grafting

onto other polymer backbones.

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for Vinyltris(methylethylketoxime)silane is presented

in the table below.
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Property Value Reference(s)

Molecular Formula C₁₄H₂₇N₃O₃Si [1][2]

Molecular Weight 313.47 g/mol [1]

CAS Number 2224-33-1 [1][2]

Appearance
Colorless to light yellow

transparent liquid
[4]

Density 0.982 g/cm³ at 25 °C [1]

Boiling Point 113 °C at 0.1 mmHg [1]

Melting Point -22 °C [1]

Refractive Index 1.465 at 20 °C [1]

Spectroscopic Data (Predicted/Typical):

While specific experimental spectra for VOS are not readily available in the public domain,

characteristic spectroscopic features can be predicted based on its functional groups and data

from analogous compounds.

¹H NMR: Expected signals would include multiplets for the vinyl protons (typically in the 5.5-

6.5 ppm range), and signals for the methyl and ethyl protons of the ketoxime groups

(typically in the 1.0-2.5 ppm range).

¹³C NMR: Signals for the vinyl carbons would be expected in the olefinic region (around 130-

140 ppm). Carbons of the methyl and ethyl groups in the ketoxime moieties would appear in

the aliphatic region. The imine carbon (C=N) would also have a characteristic shift.

FT-IR: Key vibrational bands would include C=C stretching from the vinyl group (around

1600 cm⁻¹), C=N stretching from the oxime groups (around 1650 cm⁻¹), Si-O stretching (in

the 1000-1100 cm⁻¹ region), and C-H stretching from the alkyl and vinyl groups (around

2900-3100 cm⁻¹).[5][6][7]

Experimental Protocols
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Synthesis of Vinyltris(methylethylketoxime)silane
The synthesis of VOS typically involves the reaction of a vinyl-functional chlorosilane with

methyl ethyl ketoxime in the presence of a base to neutralize the hydrochloric acid byproduct.

Reaction: CH₂=CHSiCl₃ + 3(CH₃)(C₂H₅)C=NOH + 3R₃N → CH₂=CHSi(ON=C(CH₃)(C₂H₅))₃ +

3R₃N·HCl

Detailed Methodology:

Reaction Setup: A multi-necked round-bottom flask is equipped with a mechanical stirrer, a

dropping funnel, a condenser, and a nitrogen inlet. The entire apparatus is flame-dried and

maintained under a dry nitrogen atmosphere to prevent premature hydrolysis.

Reagents: Vinyltrichlorosilane, methyl ethyl ketoxime, and a tertiary amine (e.g.,

triethylamine) are used. An inert, anhydrous solvent such as toluene or hexane is employed

as the reaction medium.

Procedure: a. Methyl ethyl ketoxime and triethylamine are dissolved in the anhydrous solvent

in the reaction flask and cooled in an ice bath. b. Vinyltrichlorosilane, diluted with the same

solvent, is added dropwise from the dropping funnel to the stirred solution. The addition rate

is controlled to maintain the reaction temperature below a certain threshold (e.g., 10 °C). c.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours to ensure the reaction goes to completion.

Workup and Purification: a. The triethylamine hydrochloride salt precipitate is removed by

filtration under a nitrogen atmosphere. b. The solvent is removed from the filtrate under

reduced pressure. c. The crude product is then purified by vacuum distillation to yield pure

Vinyltris(methylethylketoxime)silane.

Crosslinking of Hydroxyl-Terminated
Polydimethylsiloxane (PDMS)
VOS is a key component in room-temperature vulcanizing (RTV) silicone sealant formulations.

It crosslinks hydroxyl-terminated PDMS chains in the presence of atmospheric moisture.

Detailed Methodology:
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Formulation: A typical one-component RTV sealant formulation includes:

α,ω-Dihydroxy-terminated polydimethylsiloxane (PDMS-OH) as the base polymer.

Vinyltris(methylethylketoxime)silane as the crosslinking agent.

A catalyst, often a tin compound such as dibutyltin dilaurate.

Fillers (e.g., fumed silica) to reinforce the elastomer.

Plasticizers and other additives.

Compounding: a. The PDMS-OH and fillers are mixed in a high-shear mixer under vacuum

to ensure a homogenous dispersion and remove any entrapped air. b. The VOS and catalyst

are then added and mixed thoroughly under anhydrous conditions.

Curing: a. The formulated sealant is extruded onto a substrate. b. Curing commences upon

exposure to atmospheric moisture. The sealant is typically left to cure at ambient

temperature and humidity for a specified period (e.g., 24-72 hours).

Characterization: The mechanical properties of the cured silicone elastomer, such as tensile

strength, elongation at break, and hardness, are then evaluated using standard testing

methods (e.g., ASTM D412 and ASTM D2240).

Signaling Pathways and Experimental Workflows
Moisture-Cure Crosslinking Mechanism
The curing process of a silicone sealant formulated with VOS is a two-stage process initiated

by atmospheric moisture.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15981661/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-vinyltris-methylethylketoxime-silane-structure-bonding-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15981661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Hydrolysis

Step 2: Condensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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